N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0720471
InChI:
InChI=1S/C16H22ClN3O2/c1-3-22-15-10-13(9-14(17)16(15)21-2)11-18-5-4-7-20-8-6-19-12-20/h6,8-10,12,18H,3-5,7,11H2,1-2H3
SMILES:
CCOC1=C(C(=CC(=C1)CNCCCN2C=CN=C2)Cl)OC
Molecular Formula:
C16H22ClN3O2
Molecular Weight:
323.82 g/mol
N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine
CAS No.:
Cat. No.: VC0720471
Molecular Formula: C16H22ClN3O2
Molecular Weight: 323.82 g/mol
* For research use only. Not for human or veterinary use.
![N-(3-chloro-5-ethoxy-4-methoxybenzyl)-N-[3-(1H-imidazol-1-yl)propyl]amine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H22ClN3O2 |
|---|---|
| Molecular Weight | 323.82 g/mol |
| IUPAC Name | N-[(3-chloro-5-ethoxy-4-methoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine |
| Standard InChI | InChI=1S/C16H22ClN3O2/c1-3-22-15-10-13(9-14(17)16(15)21-2)11-18-5-4-7-20-8-6-19-12-20/h6,8-10,12,18H,3-5,7,11H2,1-2H3 |
| Standard InChI Key | XPPYZJURPKITSJ-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C(=CC(=C1)CNCCCN2C=CN=C2)Cl)OC |
| Canonical SMILES | CCOC1=C(C(=CC(=C1)CNCCCN2C=CN=C2)Cl)OC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator